Cas no 2549025-74-1 (2-cyclopropyl-N-(4-acetamidophenyl)imidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: 2-cyclopropyl-N-(4-acetamidophenyl)imidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2549025-74-1
• MF: C₁₈H₁₇N₅O₂
• MW: 335.359883069992
• CID: 5312859
• PubChem ID: 154854262
• Update Time: 2025-06-14

2-cyclopropyl-N-(4-acetamidophenyl)imidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2549025-74-1
• F6789-2364
• 2-cyclopropyl-N-(4-acetamidophenyl)imidazo[1,2-b]pyridazine-6-carboxamide
• AKOS040730366
• N-[4-(Acetylamino)phenyl]-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide

• Inchi： 1S/C18H17N5O2/c1-11(24)19-13-4-6-14(7-5-13)20-18(25)15-8-9-17-21-16(12-2-3-12)10-23(17)22-15/h4-10,12H,2-3H2,1H3,(H,19,24)(H,20,25)
• InChI Key： ZCFXDXIBZBYNKF-UHFFFAOYSA-N
• SMILES： C12=NC(C3CC3)=CN1N=C(C(NC1=CC=C(NC(C)=O)C=C1)=O)C=C2

Computed Properties

• Exact Mass: 335.13822480g/mol
• Monoisotopic Mass: 335.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.66±0.70(Predicted)

Additional information on 2-cyclopropyl-N-(4-acetamidophenyl)imidazo[1,2-b]pyridazine-6-carboxamide

Comprehensive Overview of 2-cyclopropyl-N-(4-acetamidophenyl)imidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2549025-74-1)

The compound 2-cyclopropyl-N-(4-acetamidophenyl)imidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2549025-74-1) is a highly specialized small molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique imidazo[1,2-b]pyridazine core structure and functional groups such as the cyclopropyl and acetamidophenyl moieties, this compound exhibits promising pharmacological properties. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in targeted cancer therapies and precision medicine.

In recent years, the scientific community has shown growing interest in imidazo[1,2-b]pyridazine derivatives due to their diverse biological activities. The incorporation of a cyclopropyl group in this compound enhances its metabolic stability and binding affinity, while the 4-acetamidophenyl moiety contributes to improved solubility and pharmacokinetic properties. These structural features make CAS No. 2549025-74-1 a valuable scaffold for developing novel therapeutic agents, particularly in oncology and inflammatory diseases, which are among the most searched topics in biomedical research today.

The synthesis of 2-cyclopropyl-N-(4-acetamidophenyl)imidazo[1,2-b]pyridazine-6-carboxamide involves multi-step organic transformations, including cyclization and amidation reactions. Advanced analytical techniques such as NMR, HPLC, and mass spectrometry are employed to ensure the purity and structural integrity of the final product. This level of characterization is crucial for researchers who frequently search for "high-purity research compounds" or "characterized small molecules for drug discovery." The compound's molecular weight of 335.36 g/mol and calculated LogP value suggest favorable drug-like properties, making it suitable for further optimization in hit-to-lead campaigns.

From a therapeutic perspective, the imidazo[1,2-b]pyridazine core of this compound shares structural similarities with known kinase inhibitors, which explains the growing number of patent applications and publications exploring its biological activities. The presence of both hydrogen bond donors and acceptors in its structure enables potential interactions with various biological targets. This characteristic aligns with current pharmaceutical industry trends toward polypharmacology and multi-target drugs, topics that consistently rank high in scientific literature searches and AI-driven data mining.

Stability studies of CAS No. 2549025-74-1 indicate that the compound remains stable under standard laboratory conditions, though proper storage at -20°C is recommended for long-term preservation. This information is particularly valuable for researchers who frequently search for "stable research chemicals" or "compound storage guidelines." The compound's solubility profile in common organic solvents like DMSO and methanol facilitates its use in various biological assays, addressing another common query among scientists working in drug discovery.

In the context of intellectual property, 2-cyclopropyl-N-(4-acetamidophenyl)imidazo[1,2-b]pyridazine-6-carboxamide appears in several patent applications related to kinase inhibition and cancer treatment. This reflects the pharmaceutical industry's continued focus on targeted therapies, a subject that generates substantial interest in both academic and commercial research circles. The compound's structural novelty and potential therapeutic applications make it a valuable candidate for further investigation, particularly in the era of personalized medicine and biomarker-driven drug development.

From a safety perspective, while 2549025-74-1 is intended solely for research purposes, proper laboratory handling procedures should always be followed. This includes the use of personal protective equipment and adherence to institutional safety protocols - a topic of increasing importance as evidenced by frequent searches for "laboratory safety guidelines" and "chemical handling best practices." The compound's non-hazardous nature under normal handling conditions makes it suitable for standard research laboratory environments.

The growing interest in imidazo[1,2-b]pyridazine derivatives is reflected in the increasing number of scientific publications and conference presentations featuring this structural class. Researchers investigating CAS No. 2549025-74-1 often collaborate across disciplines, combining expertise in synthetic chemistry, molecular biology, and computational modeling - an approach that mirrors current trends in collaborative drug discovery. This interdisciplinary focus addresses another common search theme among scientists looking for "innovative drug discovery approaches" or "cross-disciplinary research methodologies."

In conclusion, 2-cyclopropyl-N-(4-acetamidophenyl)imidazo[1,2-b]pyridazine-6-carboxamide represents an exciting area of research with significant potential in medicinal chemistry. Its unique structural features, combined with promising biological activities, position it as a valuable tool for understanding disease mechanisms and developing new therapeutic interventions. As research continues to explore the full potential of this compound, it will likely remain a subject of interest in scientific literature and patent applications, contributing to advances in targeted drug development and personalized medicine.